Cas no 35376-72-8 (3-benzyl-1,1-dimethylurea)

• Product Name: 3-benzyl-1,1-dimethylurea
• CAS No: 35376-72-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 920269
• PubChem ID: 297278
• Update Time: 2025-04-19

3-benzyl-1,1-dimethylurea Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-1,1-dimethylurea
• (dimethylamino)-N-benzylcarboxamide
• AC1L6RE8
• N-(dimethylcarbamoyl)benzylamine
• N,N-Dimethyl-N'-benzylharnstoff
• N'-Benzyl-N,N-dimethyl-harnstoff
• N'-benzyl-N,N-dimethylurea
• N'-benzyl-N,N-dimethyl-urea
• NSC168377
• STK204567
• SureCN1134867
• SCHEMBL1134867
• AKOS002948155
• NSC-168377
• 35376-72-8
• 1-BENZYL-3,3-DIMETHYLUREA
• DTXSID70304926

• Inchi： 1S/C10H14N2O/c1-12(2)10(13)11-8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H,11,13)
• InChI Key： QJYLGBWWVUPNEY-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34
• LogP: 1.84870